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Compound of Interest

Compound Name: Deuteroferriheme

Cat. No.: B1228466 Get Quote

Essential Safety and Handling Guide for
Deuteroferriheme
Disclaimer: No specific Safety Data Sheet (SDS) for Deuteroferriheme could be located. The

following guidance is based on the safety profiles of structurally similar heme compounds, such

as hemin and protoporphyrin IX chloride, and general best practices for handling

organometallic compounds. It is imperative to treat Deuteroferriheme as a potentially

hazardous substance and to exercise caution at all times.

This guide provides essential safety and logistical information for researchers, scientists, and

drug development professionals handling Deuteroferriheme. It offers procedural, step-by-step

guidance on operational plans, personal protective equipment, and disposal methods.

Operational Plan: From Receipt to Disposal
1. Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leakage.

Ensure the container is clearly labeled as "Deuteroferriheme" with appropriate hazard

warnings.

Verify that the quantity received matches the order.
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2. Storage:

Store Deuteroferriheme in a cool, dry, and dark place to prevent degradation.[1][2][3]

Keep the container tightly closed to avoid contamination and reaction with moisture or air.[1]

[4]

Store away from strong oxidizing agents.[1]

Recommended storage temperature is typically refrigerated (2-8 °C) for long-term stability.[2]

3. Handling (Weighing and Dissolving):

All handling of solid Deuteroferriheme should be conducted in a well-ventilated area,

preferably within a certified chemical fume hood, to avoid inhalation of any dust particles.[4]

Before handling, ensure you are wearing the appropriate Personal Protective Equipment

(PPE) as detailed in the table below.

To weigh the compound, use a tared, sealed container to minimize exposure.

When dissolving, add the solid to the solvent slowly and stir gently to avoid splashing.

Be aware that porphyrins can be sensitive to light, so protect solutions from direct light

exposure.[1]

4. Emergency Procedures:

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Seek medical attention.[4]

Skin Contact: Remove contaminated clothing and wash the affected area with soap and

water for at least 15 minutes. Seek medical attention if irritation develops.[4]

Inhalation: Move the affected person to fresh air. If not breathing, give artificial respiration. If

breathing is difficult, give oxygen. Seek medical attention.[4]

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 6 Tech Support

https://www.benchchem.com/product/b1228466?utm_src=pdf-body
https://www.fishersci.com/store/msds?partNumber=AAA1116503&productDescription=HEMIN+%28PORCINE%29%2C+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-7629-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyODF8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd6TVM4NU1UYzVNekV5T0RFMk1UVTRMMU5FUWw4M05qSTVYMEZWWDBWT0xuQmtaZ3w4N2Y3Y2VlOWYwMzI4ZGE5MzMzOWRhOGJiYjY5ZDM5ZWE3OTdiZjU3NDcxMzRiOTYwN2Y0NzU5ZTE1MTc1ZWJm
https://www.carlroth.com/medias/SDB-7629-GB-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMzUwODd8YXBwbGljYXRpb24vcGRmfGFHTTVMMmd5WlM4NU1UYzVNekV5Tnpnek16a3dMMU5FUWw4M05qSTVYMGRDWDBWT0xuQmtaZ3w4NTA3ZDA3ZDFhZGMzNjRmZjhkYjYzYTUwMTJhODQwNjQxOTMyMmQxYzIxOGVmYzkzMjdlMzc0YjhhYjhkYjg4
https://www.fishersci.com/store/msds?partNumber=AAA1116503&productDescription=HEMIN+%28PORCINE%29%2C+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-19424/Hemin-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1116503&productDescription=HEMIN+%28PORCINE%29%2C+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://www.carlroth.com/medias/SDB-7629-AU-EN.pdf?context=bWFzdGVyfHNlY3VyaXR5RGF0YXNoZWV0c3wyMjkyODF8YXBwbGljYXRpb24vcGRmfGFEY3dMMmd6TVM4NU1UYzVNekV5T0RFMk1UVTRMMU5FUWw4M05qSTVYMEZWWDBWT0xuQmtaZ3w4N2Y3Y2VlOWYwMzI4ZGE5MzMzOWRhOGJiYjY5ZDM5ZWE3OTdiZjU3NDcxMzRiOTYwN2Y0NzU5ZTE1MTc1ZWJm
https://www.benchchem.com/product/b1228466?utm_src=pdf-body
https://file.medchemexpress.com/batch_PDF/HY-19424/Hemin-SDS-MedChemExpress.pdf
https://www.fishersci.com/store/msds?partNumber=AAA1116503&productDescription=HEMIN+%28PORCINE%29%2C+97%2B%25+1G&vendorId=VN00024248&countryCode=US&language=en
https://file.medchemexpress.com/batch_PDF/HY-19424/Hemin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19424/Hemin-SDS-MedChemExpress.pdf
https://file.medchemexpress.com/batch_PDF/HY-19424/Hemin-SDS-MedChemExpress.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1228466?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth

to an unconscious person. Seek immediate medical attention.[5]

Spills: In case of a small spill, carefully sweep up the solid material, avoiding dust

generation, and place it in a sealed container for disposal. For larger spills, evacuate the

area and follow your institution's emergency spill response procedures.

Personal Protective Equipment (PPE)
Proper PPE is mandatory to ensure personal safety when handling Deuteroferriheme. The

following table summarizes the required equipment for different procedures.

Procedure Eye Protection Hand Protection Body Protection
Respiratory

Protection

Receiving and

Storage

Safety glasses

with side shields
Nitrile gloves

Standard lab

coat

Not generally

required

Weighing and

Handling Solid

Chemical safety

goggles

Nitrile gloves

(double-gloving

recommended)

Fully buttoned

lab coat

N95 respirator or

working in a

fume hood

Preparing

Solutions

Chemical safety

goggles or a face

shield

Nitrile gloves

Chemical-

resistant lab coat

or apron

Work in a fume

hood

Handling

Solutions

Safety glasses

with side shields
Nitrile gloves

Standard lab

coat

Not generally

required if not

aerosolizing

Waste Disposal
Chemical safety

goggles
Nitrile gloves

Chemical-

resistant lab coat

or apron

Not generally

required

Note: Always inspect gloves for any signs of degradation or puncture before use. Change

gloves immediately if they become contaminated.
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Deuteroferriheme contains iron, a heavy metal, and should be disposed of as hazardous

chemical waste. Do not dispose of it in the regular trash or down the drain.

1. Waste Segregation:

All solid waste contaminated with Deuteroferriheme (e.g., weighing paper, contaminated

gloves, paper towels) should be placed in a dedicated, sealed, and clearly labeled

hazardous waste container.

Solutions containing Deuteroferriheme should be collected in a separate, sealed, and

labeled hazardous waste container for liquid organic waste containing heavy metals.

2. Labeling:

All waste containers must be labeled with "Hazardous Waste," the full chemical name

("Deuteroferriheme"), and the approximate concentration and quantity.

3. Storage of Waste:

Store waste containers in a designated satellite accumulation area, away from incompatible

materials.

4. Final Disposal:

Arrange for the collection and disposal of the hazardous waste through your institution's

Environmental Health and Safety (EHS) department or a licensed chemical waste disposal

company.

Experimental Protocols Cited
While no specific experimental protocols for Deuteroferriheme were found, the handling and

disposal procedures outlined above are based on standard laboratory practices for similar

porphyrin and organometallic compounds. For instance, the safety precautions for hemin,

which include avoiding contact with skin and eyes and using in a well-ventilated area, are

directly applicable.[4]
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Workflow for Safe Handling and Disposal of
Deuteroferriheme
Caption: Workflow for the safe handling and disposal of Deuteroferriheme.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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